Cas no 32767-68-3 (2-(2-methylpropoxy)tetrahydro-2H-pyran)

2-(2-methylpropoxy)tetrahydro-2H-pyran structure
32767-68-3 structure
Product name:2-(2-methylpropoxy)tetrahydro-2H-pyran
CAS No:32767-68-3
MF:C9H18O2
MW:158.238023281097
CID:917233
PubChem ID:98296

2-(2-methylpropoxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylpropoxy)tetrahydro-2H-pyran
    • 2-(2-methylpropoxy)oxane
    • 2-(sec.-Butoxy)oxan
    • 2H-Pyran, tetrahydro-2-(2-methylpropoxy)-
    • 2H-Pyran, tetrahydro-2-isobutoxy-
    • 2-Isobutoxytetrahydropyran
    • 2-Isobutoxy-tetrahydro-pyran
    • AI3-28486
    • BRN 0104847
    • NSC97536
    • Pyran, 2-isobutoxy-tetrahydro-
    • tetrahydro-2-isobutoxy-2H-pyran
    • Tetrahydropyrane, 2-(2-methylpropyl)
    • NSC-97536
    • SCHEMBL4496192
    • NSC 97536
    • 32767-68-3
    • Tetrahydro-2-(2-methylpropoxy)-2H-pyran
    • ZDFZISUAJPDZKM-UHFFFAOYSA-N
    • DTXSID301278667
    • 4-17-00-01040 (Beilstein Handbook Reference)
    • Inchi: InChI=1S/C9H18O2/c1-8(2)7-11-9-5-3-4-6-10-9/h8-9H,3-7H2,1-2H3
    • InChI Key: ZDFZISUAJPDZKM-UHFFFAOYSA-N
    • SMILES: CC(C)COC1CCCCO1

Computed Properties

  • Exact Mass: 158.13074
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
  • XLogP3: 2.3

Experimental Properties

  • Density: 0.9003 (rough estimate)
  • Boiling Point: 223.34°C (rough estimate)
  • Refractive Index: 1.4350 (estimate)
  • PSA: 18.46
  • LogP: 2.18560

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